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Compound of Interest

Compound Name: NSC59984

Cat. No.: B1680228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock and working solutions of

NSC59984, a small molecule activator of the p53 pathway. Adherence to these guidelines will

ensure solution stability and concentration accuracy for reproducible experimental results.

Compound Information
NSC59984 is a promising anti-cancer agent that restores wild-type p53 signaling.[1][2] It has

been shown to induce the degradation of mutant p53 protein and activate p73-dependent

apoptosis in cancer cells.[3][4]

Table 1: Chemical and Physical Properties of NSC59984

Property Value Reference

Molecular Formula C₁₂H₁₅N₃O₄ [3]

Molecular Weight 265.27 g/mol

Appearance Crystalline solid

CAS Number 803647-40-7

Solubility and Storage
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Proper dissolution and storage are critical for maintaining the integrity of NSC59984. The

compound is soluble in several organic solvents but is insoluble in water.

Table 2: Solubility of NSC59984

Solvent Solubility Reference

DMSO ≥ 10 mg/mL to 53 mg/mL

DMF 25 mg/mL

Ethanol 5 mg/mL to 53 mg/mL

Water Insoluble

Storage Recommendations:

Solid Compound: Store at -20°C for up to 3 years.

Stock Solutions: Aliquot and store at -80°C for up to 2 years to avoid repeated freeze-thaw

cycles. For shorter-term storage, -20°C for up to 1 year is acceptable.

Experimental Protocols
Preparation of a 10 mM NSC59984 Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution, which can be

diluted to various working concentrations.

Materials:

NSC59984 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, use the following

calculation:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 265.27 g/mol x 1000 mg/g = 2.65 mg

Weigh the compound: Carefully weigh 2.65 mg of NSC59984 powder using an analytical

balance.

Dissolve in DMSO: Add the weighed NSC59984 to a sterile vial. Add 1 mL of anhydrous

DMSO.

Ensure complete dissolution: Vortex the solution until the compound is completely dissolved.

Gentle warming at 37°C or sonication can be used to aid dissolution if precipitation is

observed.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store at -80°C.

Preparation of Working Concentrations for in vitro
Assays
Working solutions are typically prepared by diluting the stock solution in cell culture media. The

final concentration of DMSO should be kept low (typically <0.5%) to avoid solvent-induced

cytotoxicity.

Materials:

10 mM NSC59984 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes
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Procedure:

Determine the desired final concentration: Typical working concentrations for NSC59984 in

cell-based assays range from 8.38 µM to 110.49 µM.

Perform serial dilutions:

For a final concentration of 10 µM in 1 mL of media, add 1 µL of the 10 mM stock solution

to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

Apply to cells: Add the prepared working solution to your cell cultures. Ensure that the final

DMSO concentration in the culture does not exceed a non-toxic level.

Table 3: Typical Working Concentrations of NSC59984

Assay Type Cell Lines
Working
Concentration

Reference

Cell Viability
SW480, DLD-1,

HCT116
~100 µM (72h)

EC₅₀ (p53-null

HCT116)
HCT116 (p53-null) 8.38 µM

mRNA Level Analysis SW480, DLD-1
Dose-dependent (up

to 25 µM)

Protein Level Analysis SW480 10-25 µM (16h)

In vivo (Xenograft) Nude mice 45 mg/kg (i.p.)

Visualization of Protocols and Pathways
Experimental Workflow
The following diagram illustrates the workflow for preparing NSC59984 stock and working

solutions.
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Workflow for NSC59984 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh NSC59984 Powder

Dissolve in DMSO

Vortex to Mix

Aliquot for Storage

Store at -80°C

Dilute Stock in Media

Use for dilution

Mix Thoroughly

Apply to Cells
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Caption: Workflow for preparing NSC59984 stock and working solutions.
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NSC59984 Signaling Pathway
NSC59984 restores p53 pathway signaling primarily through the degradation of mutant p53

and the activation of p73. One proposed mechanism involves the generation of reactive oxygen

species (ROS) and the activation of the ERK2-MDM2 axis, leading to MDM2-mediated

ubiquitination and subsequent degradation of mutant p53.
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Caption: NSC59984 signaling pathway in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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